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Compound of Interest

Compound Name: Methylaminoacetonitrile

Cat. No.: B1294837

Technical Guide to the Safe Handling of
Methylaminoacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety precautions and handling
guidelines for Methylaminoacetonitrile (MAAN). Adherence to these protocols is critical to
ensure the safety of laboratory personnel and the integrity of research. MAAN and its salts are
versatile reagents in organic synthesis but present significant health and safety risks that must
be managed with appropriate procedures and engineering controls.

Hazard Identification and Classification

Methylaminoacetonitrile is classified as a hazardous substance. The primary hazards are
associated with its toxicity, flammability, and potential for irritation. It is harmful if swallowed,
inhaled, or in contact with skin.[1][2][3][4] It causes skin irritation and serious eye irritation.[1][2]
[3][4] As a member of the aminonitrile family, there is a potential for the release of hydrogen
cyanide (HCN), a highly toxic gas, particularly under acidic conditions or upon combustion.[5]

[6]
GHS Hazard Statements:

e H226: Flammable liquid and vapour.[3][7][8]
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H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[1][4]

H315: Causes skin irritation.[1][4][8]

H319: Causes serious eye irritation.[1][4][8]

H335: May cause respiratory irritation.[9]

Toxicological and Physical Properties

Understanding the toxicological and physical properties of Methylaminoacetonitrile is
fundamental to a thorough risk assessment. The available data for Methylaminoacetonitrile
and its common salt forms are summarized below.
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Methylaminoaceton

Methylaminoaceton

Methylaminoaceton

Property . . - i
itrile itrile Sulfate itrile Hydrochloride

CAS Number 5616-32-0[2][8][10] 33986-15-1[11] 25808-30-4

Molecular Formula CsHeN2[2][8] CeH12Na + H2SO4[11] CsHeN2 - HCI

Molecular Weight 70.10 g/mol [2][8] 238.26 g/mol [1][11] 106.55 g/mol [9]
o White to Orange to
Flammable Liquid[2] )
Appearance 7] Green powder to Solid[13]
crystal[12]
Harmful if swallowed.
Assessment:

Acute Toxicity (Oral)

[2][8] Assessment:
Moderately toxic after

single ingestion.[1]

Moderately toxic after

single ingestion.[1]

No data available.

Acute Toxicity

(Dermal)

Harmful in contact
with skin.[2]
Assessment:
Moderately toxic after

single contact.[1]

Assessment:
Moderately toxic after

single contact.[1]

No data available.

Acute Toxicity

(Inhalation)

Harmful if inhaled.[2]
Assessment:
Moderately toxic after

short term inhalation.

[1]

Assessment:
Moderately toxic after

short term inhalation.

[1]

May cause respiratory

irritation.[9]

LD50 (Mouse, ipr)

No data available.

1,000 mg/kg[1][11]

No data available.

Solubility

No data available.

Soluble in water.[1]
[12]

No data available.

Experimental Protocols: Safe Laboratory Handling

The following protocols outline the necessary steps for safely handling

Methylaminoacetonitrile in a laboratory setting. These should be incorporated into all

Standard Operating Procedures (SOPs) involving this chemical.
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Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: All work with Methylaminoacetonitrile must be conducted in a certified chemical
fume hood to minimize inhalation exposure.[1][3][14] The fume hood should have adequate
airflow and be regularly inspected.

Eye and Face Protection: Chemical safety goggles are mandatory.[3] A full-face shield is
required when there is a risk of splashing.[3][15]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber) must be worn at all times.[1]
[3][14] Gloves should be inspected before use and disposed of properly after handling.

Skin and Body Protection: A laboratory coat is required.[1][14] For larger quantities or
procedures with a high risk of splashing, an impervious protective suit and boots should be
considered.[3]

Respiratory Protection: If engineering controls are insufficient, or during emergency
situations, a NIOSH-approved respirator with appropriate cartridges or a self-contained
breathing apparatus (SCBA) must be used.[3]

Safety Equipment: A safety shower and eyewash station must be readily accessible in the
immediate work area.[1][3]

Chemical Storage and Handling

Storage: Store Methylaminoacetonitrile in a tightly closed container in a cool, dry, and well-
ventilated area, away from heat, sparks, and open flames.[1][2][12] Some sources
recommend refrigerated storage.[16] It should be stored under an inert gas and protected
from moisture.[1][16]

Incompatible Materials: Keep away from strong oxidizing agents and strong acids.[1][14]

Handling: Avoid contact with skin, eyes, and clothing.[1][3] Do not eat, drink, or smoke in
areas where the chemical is handled.[1][2] Use non-sparking tools and explosion-proof
equipment.[2][3] Ground and bond containers and receiving equipment to prevent static
discharge.[2] Wash hands and face thoroughly after handling.[1][2]
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Spill and Waste Disposal

o Spill Cleanup: In the event of a spill, evacuate the area and ensure adequate ventilation.[1]
[2] Wearing appropriate PPE, absorb the spill with an inert, non-combustible material such as
vermiculite or dry sand.[2][14] Collect the absorbed material into a sealed, airtight container
for disposal.[2][11] Do not allow the chemical to enter drains.[1][11]

» Waste Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations.[3][11] This may require a licensed professional waste disposal service.

Visualized Workflows and Emergency Procedures

The following diagrams illustrate the logical flow for safe handling and emergency response.
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Safe Handling Workflow for Methylaminoacetonitrile

Preparation

Conduct Risk Assessment

\groceed if controls are adequate

Verify Fume Hood & Safety Equipment

:

Don Appropriate PPE

Handling

Transfer Chemical in Fume Hood

l

Perform Experiment

:

Securely Close Container

Post-Handling

Decontaminate Work Area

y
Properly Remove & Dispose of PPE

:

Wash Hands Thoroughly

:

Return to Secure Storage

Click to download full resolution via product page

Caption: Workflow for the safe handling of Methylaminoacetonitrile.
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First Aid Response for Methylaminoacetonitrile Exposure

Exposure Occurs

Routes of Exposure & Immediate Actions

Inhalation: Skin Contact: Eye Contact: Ingestion:
- Remove to fresh air. - Remove contaminated clothing. - Rinse cautiously with water for several minutes. - Rinse mouth.
- Keep at rest. - Wash with plenty of soap & water. - Remove contact lenses. - Do NOT induce vomiting.
- Call a POISON CENTER. - Call a POISON CENTER. - Get medical advice. - Call a POISON CENTER.
e A y 3 -

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for exposure to Methylaminoacetonitrile.

Emergency Measures
Fire-Fighting Measures

Suitable Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[11]

Specific Hazards: The substance is a flammable liquid.[3][7] Vapors may travel to a source of
ignition and flash back. Containers may explode when heated.[11] Upon combustion, it may
decompose to produce toxic fumes, including carbon oxides, nitrogen oxides, and sulfur
oxides (for the sulfate salt).[1][11]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][11]

First Aid Measures

Speed is critical in responding to exposure.[5] Rescuers should wear appropriate PPE to avoid

secondary contamination.[5][6]
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 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing.[2][3] If the person is not breathing, give artificial respiration. Seek immediate
medical attention.[14]

o Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected area with
plenty of soap and water.[2] If skin irritation occurs, get medical advice.[1]

o Eye Contact: Rinse cautiously with water for at least 15 minutes.[2][3][14] Remove contact
lenses if present and easy to do.[2][3] Continue rinsing. If eye irritation persists, seek medical
attention.[1][2]

 Ingestion: Do NOT induce vomiting.[14] Rinse mouth with water.[2][3] Never give anything by
mouth to an unconscious person.[14] Seek immediate medical attention.[1][3] If possible,
administer a slurry of activated charcoal.[6][14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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